Cas no 2228323-58-6 (1-(4-tert-butylphenyl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(4-tert-butylphenyl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228323-58-6
• MF: C₁₅H₂₁F₂N
• MW: 253.330751180649
• CID: 6233453
• PubChem ID: 165853959
• Update Time: 2025-10-21

1-(4-tert-butylphenyl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)-3,3-difluorocyclobutylmethanamine
• 2228323-58-6
• [1-(4-tert-butylphenyl)-3,3-difluorocyclobutyl]methanamine
• EN300-1945268

• Inchi： 1S/C15H21F2N/c1-13(2,3)11-4-6-12(7-5-11)14(10-18)8-15(16,17)9-14/h4-7H,8-10,18H2,1-3H3
• InChI Key： ODPIQEUJJFJAHX-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=CC=2)C(C)(C)C)(CN)C1)F

Computed Properties

• Exact Mass: 253.16420600g/mol
• Monoisotopic Mass: 253.16420600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-tert-butylphenyl)-3,3-difluorocyclobutylmethanamine

1-(4-tert-butylphenyl)-3,3-difluorocyclobutylmethanamine: A Comprehensive Overview

The compound 1-(4-tert-butylphenyl)-3,3-difluorocyclobutylmethanamine, identified by the CAS number 2228323-58-6, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials synthesis. The molecule's structure is characterized by a cyclobutane ring substituted with two fluorine atoms at the 3-position and a 4-tert-butylphenyl group attached to the nitrogen atom of the methanamine moiety.

Recent studies have highlighted the importance of cyclobutane-based compounds in medicinal chemistry, particularly due to their ability to form stable ring structures that can mimic natural product frameworks. The presence of fluorine atoms in the cyclobutane ring further enhances the compound's electronic properties, making it a promising candidate for various biological assays. Researchers have explored its potential as a building block for constructing bioactive molecules with improved pharmacokinetic profiles.

The 4-tert-butylphenyl group attached to the nitrogen atom introduces steric bulk and aromaticity into the molecule, which can influence its interactions with biological targets. This feature has been leveraged in designing small-molecule inhibitors for protein kinases and other enzyme targets. Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with target proteins, providing insights into its binding affinity and selectivity.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic substitution, cycloaddition reactions, and fluorination techniques. The use of transition metal catalysts has significantly improved the efficiency of these reactions, making large-scale production feasible. The compound's stability under various reaction conditions has also been a subject of recent investigations, with findings suggesting that it retains its integrity under mild thermal and chemical conditions.

From an applications perspective, 1-(4-tert-butylphenyl)-3,3-difluorocyclobutylmethanamine has shown promise in several therapeutic areas. For instance, its ability to modulate ion channels has been explored in preclinical studies targeting neurological disorders such as epilepsy and chronic pain. Additionally, its role as an intermediate in the synthesis of more complex molecules has been documented in recent patent filings.

The compound's unique combination of structural features also makes it an attractive candidate for materials science applications. Its incorporation into polymer frameworks has been studied for enhancing mechanical properties and thermal stability. Researchers have reported that films made from polymers incorporating this compound exhibit improved resistance to environmental factors such as UV radiation and moisture.

In conclusion, 1-(4-tert-butylphenyl)-3,3-difluorocyclobutylmethanamine stands out as a versatile compound with diverse applications across multiple disciplines. Its structural uniqueness and functional versatility continue to drive innovative research efforts aimed at unlocking its full potential. As new methodologies emerge for synthesizing and modifying such compounds, their role in advancing science and technology is expected to grow significantly.